Cas no 1125-32-2 (1H-Pyrrole-2,3-dicarboxylic acid)

1H-Pyrrole-2,3-dicarboxylic acid Properties

Names and Identifiers

• 1H-Pyrrole-2,3-dicarboxylic acid
• Pyrrol-2,3-dicarbonsaeure
• pyrrol-2,3-di-carboxylic acid
• Pyrrol-dicarbonsaeure-2,3
• Pyrrole-2,3-dicarboxylic acid
• Pyrrole-2,3-dicarboxylicacid (6CI,7CI,8CI)
• 1H-Pyrrole-2,3-dicarboxylicacid
• AK406071
• +Expand

• MDL： MFCD09991931
• InChIKey： OEUSNWDYXDEXDR-UHFFFAOYSA-N
• Inchi： 1S/C6H5NO4/c8-5(9)3-1-2-7-4(3)6(10)11/h1-2,7H,(H,8,9)(H,10,11)
• SMILES： O([H])C(C1=C(C(=O)O[H])C([H])=C([H])N1[H])=O

Computed Properties

• Exact Mass: 155.02200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 155.022
• Heavy Atom Count: 11
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 90.4

Experimental Properties

• LogP: 0.41110
• PSA: 90.39000
• Refractive Index: 1.666
• Boiling Point: 480.7°Cat760mmHg
• Flash Point: 244.5°C
• Density: 1.671

1H-Pyrrole-2,3-dicarboxylic acid Security Information

1H-Pyrrole-2,3-dicarboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%